Cas no 1466267-39-9 (1-(1H-indole-3-carbonyl)azetidin-3-amine)

• Product Name: 1-(1H-indole-3-carbonyl)azetidin-3-amine
• CAS No: 1466267-39-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5576890
• Update Time: 2025-10-29

1-(1H-indole-3-carbonyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-1-azetidinyl)-1H-indol-3-yl-
• 1-(1H-indole-3-carbonyl)azetidin-3-amine

• Inchi： 1S/C12H13N3O/c13-8-6-15(7-8)12(16)10-5-14-11-4-2-1-3-9(10)11/h1-5,8,14H,6-7,13H2
• InChI Key： GCRFYGHIJCWVPS-UHFFFAOYSA-N
• SMILES： C(N1CC(N)C1)(C1C2=C(NC=1)C=CC=C2)=O

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 462.6±35.0 °C(Predicted)
• pka: 16.12±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 1-(1H-indole-3-carbonyl)azetidin-3-amine

1-(1H-indole-3-carbonyl)azetidin-3-amine (CAS No. 1466267-39-9)

The compound 1-(1H-indole-3-carbonyl)azetidin-3-amine (CAS No. 1466267-39-9) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often abbreviated as IAA for simplicity, is characterized by its indole ring fused with a carbonyl group and an azetidine ring containing an amine functionality. The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, contributing to its potential pharmacological activities.

Recent studies have highlighted the antioxidant properties of IAA, making it a promising candidate for applications in oxidative stress-related diseases. Researchers have demonstrated that the compound exhibits significant radical scavenging activity, particularly against the hydroxyl radical, which is a major contributor to cellular damage. This property is attributed to the electron-rich nature of the indole ring, which facilitates hydrogen atom transfer and subsequent radical termination.

In addition to its antioxidant potential, IAA has shown anti-inflammatory effects in preclinical models. Experimental data indicate that the compound inhibits the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that IAA could be a potential therapeutic agent for inflammatory disorders, including arthritis and neuroinflammation.

The synthesis of IAA involves a multi-step process that typically begins with the preparation of the indole derivative. One common approach involves the condensation of indole with an aldehyde or ketone followed by cyclization to form the azetidine ring. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway.

Structural modifications of IAA have been explored to improve its pharmacokinetic properties. For instance, substituent modifications on the indole ring or azetidine nitrogen have been shown to influence solubility, bioavailability, and metabolic stability. These studies underscore the importance of rational drug design in optimizing therapeutic candidates derived from natural or synthetic scaffolds like IAA.

Moreover, computational modeling techniques have been employed to predict the binding affinity of IAA to various biological targets. Molecular docking studies reveal that IAA interacts favorably with key residues in enzyme active sites or receptor pockets, providing insights into its mechanism of action. Such computational approaches are invaluable for guiding further experimental investigations and refining lead compounds.

The safety profile of IAA has also been evaluated in acute toxicity studies. Results indicate that the compound exhibits low toxicity at tested doses, suggesting a favorable safety margin for potential therapeutic use. However, long-term toxicity studies are still required to fully assess its suitability as a drug candidate.

In conclusion, 1-(1H-indole-3-carbonyl)azetidin-3-amine (CAS No. 1466267-39-9) represents a compelling lead compound with diverse biological activities and promising therapeutic potential. Ongoing research continues to explore its applications in areas such as neurodegenerative diseases, inflammation, and oxidative stress-related conditions. As our understanding of this compound deepens, it holds great promise for advancing innovative treatments in modern medicine.